Cas no 870600-45-6 (Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester)

Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester structure
870600-45-6 structure
Product Name:Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester
CAS No:870600-45-6
MF:C24H20N4O4
MW:428.440005302429
CID:3012068
PubChem ID:11510198
Update Time:2024-10-26

Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester
    • MEK-IN-1
    • 870600-45-6
    • CHEMBL3911090
    • CS-7308
    • SCHEMBL20525587
    • HY-U00312
    • AKOS040732709
    • Inchi: InChI=1S/C24H20N4O4/c1-32-23(30)27-22-25-19-12-11-16(13-20(19)26-22)24(31)18-10-6-5-9-17(18)21(29)28(24)14-15-7-3-2-4-8-15/h2-13,31H,14H2,1H3,(H2,25,26,27,30)
    • InChI Key: XIASUMPJIFQSHT-UHFFFAOYSA-N
    • SMILES: O=C(OC)NC1=NC2=CC=C(C3(O)N(CC4=CC=CC=C4)C(C5=C3C=CC=C5)=O)C=C2N1

Computed Properties

  • Exact Mass: 428.14845513g/mol
  • Monoisotopic Mass: 428.14845513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 108Ų

Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Carbamic acid, N-[6-[2,3-dihydro-1-hydroxy-3-oxo-2-(phenylmethyl)-1H-isoindol-1-yl]-1H-benzimidazol-2-yl]-, methyl ester Pricemore >>

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